Cas no 1247656-18-3 (2-{4-(pentan-2-yl)aminophenyl}ethan-1-ol)

• Product Name: 2-{4-(pentan-2-yl)aminophenyl}ethan-1-ol
• CAS No: 1247656-18-3
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5206786
• PubChem ID: 61237126
• Update Time: 2025-10-31

2-{4-(pentan-2-yl)aminophenyl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{4-[(pentan-2-yl)amino]phenyl}ethan-1-ol
• 2-(4-(Pentan-2-ylamino)phenyl)ethan-1-ol
• Benzeneethanol, 4-[(1-methylbutyl)amino]-
• 2-{4-(pentan-2-yl)aminophenyl}ethan-1-ol

• Inchi： 1S/C13H21NO/c1-3-4-11(2)14-13-7-5-12(6-8-13)9-10-15/h5-8,11,14-15H,3-4,9-10H2,1-2H3
• InChI Key： QNGIAEDIOFOEQW-UHFFFAOYSA-N
• SMILES： OCCC1C=CC(=CC=1)NC(C)CCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 153
• XLogP3: 3.2
• Topological Polar Surface Area: 32.299

Additional information on 2-{4-(pentan-2-yl)aminophenyl}ethan-1-ol

Professional Introduction to Compound with CAS No. 1247656-18-3 and Product Name: 2-{4-(pentan-2-yl)aminophenyl}ethan-1-ol

The compound with the CAS number 1247656-18-3 and the product name 2-{4-(pentan-2-yl)aminophenyl}ethan-1-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and biochemical studies. The molecular formula, which combines a pentan-2-yl group with an aminophenyl moiety linked to an ethanol backbone, suggests a versatile chemical entity capable of interacting with various biological targets.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds that exhibit dual functionality, allowing for targeted therapeutic interventions. The 2-{4-(pentan-2-yl)aminophenyl}ethan-1-ol molecule, with its amine and hydroxyl functional groups, presents an intriguing platform for further chemical modifications. These modifications can be tailored to enhance binding affinity, metabolic stability, and overall pharmacological efficacy. The presence of the pentan-2-yl side chain adds an additional layer of complexity, enabling interactions with specific enzymes or receptors that may not be accessible to simpler aromatic or aliphatic compounds.

One of the most compelling aspects of this compound is its potential role in modulating cellular signaling pathways. Current research indicates that molecules with similar structural motifs can influence key pathways involved in inflammation, neurodegeneration, and cancer progression. The amine group in the 4-(pentan-2-yl)aminophenyl moiety is particularly noteworthy, as it can engage in hydrogen bonding or ionic interactions with biological targets. This feature makes it a promising candidate for designing small-molecule inhibitors or activators.

Recent studies have highlighted the importance of ethanol-based scaffolds in drug design due to their ability to enhance solubility and bioavailability. The ethan-1-ol component in this compound not only contributes to its solubility profile but also provides a reactive site for further functionalization. For instance, esterification or etherification of the hydroxyl group could yield derivatives with improved pharmacokinetic properties. Such modifications are crucial for optimizing drug delivery systems and ensuring sustained therapeutic effects.

The pentan-2-yl group, while seemingly simple, introduces a steric bulk that can influence the compound's binding orientation and selectivity. This aspect is particularly relevant in the context of enzyme inhibition, where the spatial arrangement of substituents can dictate whether an inhibitor binds competitively or noncompetitively. By leveraging computational modeling and high-throughput screening techniques, researchers can fine-tune the size and position of this group to maximize interaction with target proteins.

In terms of synthetic chemistry, 2-{4-(pentan-2-yl)aminophenyl}ethan-1-ol offers a rich ground for exploring novel synthetic routes. The combination of aromatic and aliphatic moieties allows for diverse reaction pathways, including nucleophilic substitution, reduction reactions, and cross-coupling techniques. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, making it more accessible for medicinal chemists to explore its pharmacological potential.

The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly interested in developing proprietary compounds that can be patented and commercialized. The unique structural features of 2-{4-(pentan-2-yl)aminophenyl}ethan-1-ol make it a valuable asset in drug discovery pipelines. Its ability to interact with multiple targets suggests that it could serve as a lead compound for developing combination therapies that address complex diseases more effectively than single-agent treatments.

From a biochemical perspective, understanding how this compound interacts with biological systems is crucial for unlocking its therapeutic potential. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, X-ray crystallography, and mass spectrometry have been instrumental in elucidating its structure-function relationships. These studies not only provide insights into how the compound binds to its targets but also reveal insights into its metabolic pathways and potential side effects.

The growing interest in personalized medicine has also spurred research into how individual genetic variations influence responses to therapeutic agents like this one. By integrating genomics and proteomics data with traditional pharmacokinetic studies, researchers can identify biomarkers that predict treatment outcomes. This approach could lead to more personalized dosing regimens and reduce the incidence of adverse reactions.

Future directions in the study of 2-{4-(pentan-2-yliaminophenyl}ethan-l)-ol may include exploring its role in disease models such as cell culture assays or animal models. These experiments could provide preliminary evidence of its efficacy against specific conditions before moving into human clinical trials. Additionally, computational approaches like molecular dynamics simulations can help predict how the compound behaves within biological environments, further refining its design for optimal therapeutic use.

In conclusion,1247656_18_3and _product name: 2_{4_(pentan_ - - _ _ _ _ - _ - _ - _ ) _ _ - _ - _ ) etha_n-l)-ol) represent a promising avenue for innovation in pharmaceutical chemistry._ Their unique structural features offer opportunities for designing novel therapeutics targeting various diseases._ As research continues_to advance,_ these compounds will play an increasingly important role_in shaping_the_future_of_medicinal chemistry_and_drug development._